Cas no 1361924-80-2 (3-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-acrylic acid)

• Product Name: 3-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-acrylic acid
• CAS No: 1361924-80-2
• MF: C₁₅H₉Cl₂FO₂
• MW: 311.135165929794
• CID: 4996358
• Update Time: 2025-06-20

3-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-acrylic acid

• Inchi： 1S/C15H9Cl2FO2/c16-13-5-1-10(8-14(13)17)12-4-3-11(18)7-9(12)2-6-15(19)20/h1-8H,(H,19,20)/b6-2+
• InChI Key： JGRYQFSGCFIWNC-QHHAFSJGSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1/C=C/C(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 4.9
• Topological Polar Surface Area: 37.3

Additional information on 3-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-acrylic acid

Professional Introduction to 3-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-acrylic Acid (CAS No. 1361924-80-2)

3-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-acrylic acid (CAS No. 1361924-80-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its biphenyl core substituted with chloro and fluoro groups, exhibits intriguing chemical behavior that makes it a valuable candidate for various synthetic and medicinal chemistry endeavors.

The molecular structure of 3-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-acrylic acid consists of an acrylic acid moiety linked to a biphenyl ring that is further functionalized with chloro and fluoro substituents. This specific arrangement of atoms imparts distinct electronic and steric properties, which are critical for its reactivity and utility in chemical synthesis. The presence of both electron-withdrawing chloro groups and the electron-donating fluoro group creates a balance that enhances its compatibility with a wide range of biochemical processes.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. 3-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-acrylic acid has emerged as a promising intermediate in the synthesis of bioactive molecules due to its ability to serve as a precursor for various pharmacophores. Its structural features make it particularly suitable for designing compounds that target specific biological pathways, making it an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential application in the development of agrochemicals. The biphenyl core, when functionalized with chloro and fluoro groups, often exhibits enhanced stability and bioavailability, which are crucial factors in agrochemical formulations. Researchers have been exploring its use as a building block for herbicides and pesticides, leveraging its structural motifs to create compounds that are more effective and environmentally friendly.

The pharmaceutical industry has also shown interest in 3-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-acrylic acid due to its potential as a therapeutic agent. Studies have indicated that derivatives of this compound may exhibit anti-inflammatory, antimicrobial, and even anticancer properties. The precise arrangement of the substituents on the biphenyl ring can be fine-tuned to modulate the biological activity of the resulting molecules, making this compound a versatile tool in medicinal chemistry.

The synthesis of 3-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-acrylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by halogenation and fluorination steps. The use of advanced catalytic systems has further improved the efficiency of these reactions, making it possible to produce this compound on a larger scale.

In terms of analytical characterization, 3-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-acrylic acid can be thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure and purity, which are essential for ensuring its suitability for further applications. High-performance liquid chromatography (HPLC) is also commonly employed to assess its chemical stability and impurity profiles.

The growing interest in this compound has led to several recent publications detailing its synthesis, characterization, and potential applications. Researchers have been particularly keen on exploring its role in developing novel materials with tailored properties. For instance, its ability to form polymers with specific mechanical and thermal characteristics makes it a candidate for advanced material science applications.

The environmental impact of using 3-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-acrylic acid as an intermediate or active ingredient is also a critical consideration. Efforts are underway to develop synthetic methodologies that minimize waste generation and reduce the use of hazardous reagents. Green chemistry principles are being increasingly applied to ensure that the production process is both sustainable and environmentally responsible.

In conclusion, 3-(3',4'-Dichloro-4-fluoro-biphenyl-2-yl)-acrylic acid (CAS No. 1361924-80-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an invaluable building block for synthesizing bioactive molecules, while its stability and reactivity allow for diverse applications across multiple industries. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing chemical innovation.